4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(3-methoxyphenyl)benzoic acid
• InChI: InChI=1S/C14H11ClO3/c1-18-11-4-2-3-9(7-11)12-8-10(14(16)17)5-6-13(12)15/h2-8H,1H3,(H,16,17)
• InChI Key: QHVJOAFQMYLFAG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C14H11ClO3
• DSSTOX Substance ID: DTXSID40653534
• Molecular Weight: 262.69 g/mol
• CAS RN: 1181609-23-3

Description

4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% (4-C3-MPA), is a chloroaromatic compound that has a wide range of applications in the field of scientific research. It is a white crystalline solid with a molecular weight of 243.6 g/mol and a melting point of 166-168°C. 4-C3-MPA is an important intermediate in the synthesis of many organic compounds. It is also used as a reagent in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.

Scientific Research Applications

4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% is used in a variety of scientific research applications. It is used as a reagent in the synthesis of organic compounds, such as pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of a variety of heterocyclic compounds, such as quinolines, pyridines, and pyrimidines. Additionally, 4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% is used in the synthesis of polymers and other materials.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% is not fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes involved in the synthesis of proteins and other molecules. Additionally, 4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% may act as an antioxidant, scavenging free radicals and preventing oxidative damage to cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% are not fully understood. However, it is believed that the compound may have a variety of effects on the body. For example, it may have anti-inflammatory, anti-cancer, and anti-viral properties. Additionally, 4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% may have a role in the regulation of cell growth and differentiation.

Advantages and Limitations for Lab Experiments

4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively stable and can be stored at room temperature. Additionally, it is relatively inexpensive and widely available. However, there are some limitations to using 4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% in laboratory experiments. It is a hazardous material and should be handled with care. Additionally, it is sensitive to light and should be stored in a dark, dry place.

Future Directions

The potential applications of 4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% are vast and there are many future directions for research. Some potential future directions include further research into the biochemical and physiological effects of 4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95%, the development of new methods for the synthesis of the compound, and the exploration of new uses for 4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% in scientific research. Additionally, further research into the mechanism of action of 4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% and its potential medicinal applications may also be beneficial.

Synthesis Methods

4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% can be synthesized by a variety of methods. The most common method involves the reaction of 3-methoxybenzoic acid and chloroform in the presence of a base, such as potassium hydroxide or sodium hydroxide. The reaction produces 4-chloro-3-(3-methoxyphenyl)benzoic acid as the product. Other methods for the synthesis of 4-Chloro-3-(3-methoxyphenyl)benzoic acid, 95% include the reaction of 3-methoxybenzoic acid with chlorine in the presence of a base, or the reaction of 3-methoxybenzaldehyde with chloroform in the presence of a base.